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Compound of Interest

Compound Name: MK-7145

Cat. No.: B8288217 Get Quote

For researchers and scientists engaged in drug development, the proper disposal of

investigational compounds like MK-7145 is a critical component of laboratory safety and

environmental responsibility. While specific disposal protocols for MK-7145, a potent and

selective oral renal outer medullary potassium (ROMK) channel inhibitor, are not publicly

available, established principles of chemical waste management provide a clear framework for

its safe handling and disposal. This guide offers a step-by-step approach based on general

best practices for the disposal of research chemicals.

Key Principle: Treat MK-7145 as Hazardous Chemical Waste

In the absence of explicit data to the contrary, any novel or investigational compound should be

managed as hazardous waste. This approach ensures the highest level of safety for laboratory

personnel and minimizes environmental impact.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

All handling of MK-7145 waste should be conducted in a well-ventilated area, preferably within

a chemical fume hood.

Step-by-Step Disposal Protocol
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Segregation of Waste: Do not mix MK-7145 waste with other chemical waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office. Create

a dedicated and clearly labeled waste container for all materials contaminated with MK-
7145. This includes:

Unused or expired solid MK-7145.

Solutions containing MK-7145.

Contaminated consumables such as pipette tips, vials, and gloves.

Waste Container Selection: Use a container that is chemically compatible with MK-7145 and

any solvents used in its preparation. The container must be in good condition, with a secure,

leak-proof lid.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "MK-7145". Include the approximate concentration and quantity of the waste.

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials. This area should be well-ventilated and have secondary containment

to prevent the spread of any potential leaks.

Consult Institutional EHS: The most critical step is to contact your institution's EHS office.

They will provide specific guidance on the final disposal procedure, which may include

incineration or other specialized treatments for pharmaceutical waste. They will also arrange

for the collection of the waste by a licensed hazardous waste disposal contractor.

Quantitative Data for Disposal Consideration
While specific quantitative data for MK-7145 disposal is not available, the following table

outlines the types of information that are essential for a complete safety and disposal

assessment of any research chemical. Researchers should strive to document this information

as it becomes available through experimentation and literature.
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Parameter Value Significance for Disposal

Chemical Formula C₂₆H₃₀N₂O₆[1]
Provides basic information on

the elemental composition.

Molecular Weight 466.53 g/mol [1]
Useful for concentration

calculations in waste streams.

Solubility Data not available

Determines if the compound is

likely to be present in aqueous

or organic waste streams.

Known Hazards
Investigational compound;

treat as hazardous.

Dictates the high level of

precaution required for

handling and disposal.

Ecotoxicity Data not available

Lack of data necessitates

containment to prevent

environmental release.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of MK-7145, from

the point of generation to final disposal.
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MK-7145 Disposal Workflow Diagram
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific policies and your local, state, and federal regulations for chemical waste disposal. The

responsibility for safe and compliant waste disposal lies with the generator of the waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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